Cas no 119756-20-6 (methyl 1-oxo-1H,2H-pyrrolo1,2-apyrazine-3-carboxylate)

• Product Name: methyl 1-oxo-1H,2H-pyrrolo1,2-apyrazine-3-carboxylate
• CAS No: 119756-20-6
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 1101432
• PubChem ID: 14082289
• Update Time: 2025-06-14

methyl 1-oxo-1H,2H-pyrrolo1,2-apyrazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydro-1-oxo-Pyrrolo[1,2-a]pyrazine-3-carboxylic acid methyl ester
• 3-methoxycarbonylpyrrolo[1,2-a]pyrazin-1(2H)-one
• methyl 1-oxo-1H,2H-pyrrolo1,2-apyrazine-3-carboxylate
• Pyrrolo[1,2-a]pyrazine-3-carboxylic acid, 1,2-dihydro-1-oxo-, methyl ester
• 119756-20-6
• METHYL 1-OXO-2H-PYRROLO[1,2-A]PYRAZINE-3-CARBOXYLATE
• methyl 1-oxo-1H,2H-pyrrolo[1,2-a]pyrazine-3-carboxylate
• 1-oxo-1,2-dihydro-pyrrolo[1,2-a]pyrazine-3-carboxylic acid methyl ester
• EN300-1664811
• 1,2-DIHYDRO-1-OXO-PYRROLO[1,2-A]PYRAZINE-3-CARBOXYLICACIDMETHYLESTER

• Inchi： 1S/C9H8N2O3/c1-14-9(13)6-5-11-4-2-3-7(11)8(12)10-6/h2-5H,1H3,(H,10,12)
• InChI Key： BMARQCJFLBTLGL-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN2C=C(C(=O)OC)N1

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.3Ų

Additional information on methyl 1-oxo-1H,2H-pyrrolo1,2-apyrazine-3-carboxylate

Comprehensive Overview of Methyl 1-oxo-1H,2H-pyrrolo[1,2-a]pyrazine-3-carboxylate (CAS No. 119756-20-6)

Methyl 1-oxo-1H,2H-pyrrolo[1,2-a]pyrazine-3-carboxylate (CAS No. 119756-20-6) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyrazine family, a class of molecules known for their diverse biological activities. The methyl ester group in its structure enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The chemical structure of methyl 1-oxo-1H,2H-pyrrolo[1,2-a]pyrazine-3-carboxylate features a fused pyrrole and pyrazine ring system, which is a common motif in many bioactive molecules. This structural uniqueness has sparked interest in its structure-activity relationship (SAR) studies, a hot topic in modern medicinal chemistry. With the rise of computational drug design and AI-driven molecular modeling, this compound is often explored in virtual screening campaigns to identify novel therapeutic candidates. Its CAS No. 119756-20-6 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance in the scientific community.

In recent years, the demand for heterocyclic building blocks like methyl 1-oxo-1H,2H-pyrrolo[1,2-a]pyrazine-3-carboxylate has surged, driven by advancements in combinatorial chemistry and high-throughput screening. This compound is particularly notable for its role in the synthesis of small-molecule libraries, which are essential for hit-to-lead optimization in drug development. Additionally, its potential as a fluorescence probe or bioconjugation reagent has been explored, aligning with the current trend of developing multifunctional chemical tools for life sciences.

From an industrial perspective, CAS No. 119756-20-6 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce this compound, addressing the global push for reduced environmental impact in chemical manufacturing. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further highlights its adaptability to modern laboratory practices. These aspects make it a subject of interest in patent literature and R&D reports.

For those searching about methyl 1-oxo-1H,2H-pyrrolo[1,2-a]pyrazine-3-carboxylate solubility or 119756-20-6 suppliers, it’s important to note that this compound is typically available as a white to off-white crystalline powder with moderate solubility in polar organic solvents like DMSO and methanol. Its stability under standard storage conditions makes it a practical choice for laboratory use. Furthermore, its NMR spectra and HPLC purity data are often requested by quality control teams, underscoring its importance in analytical chemistry workflows.

The versatility of methyl 1-oxo-1H,2H-pyrrolo[1,2-a]pyrazine-3-carboxylate extends to material science, where its π-conjugated system is studied for potential applications in organic electronics. With the growing interest in organic semiconductors and optoelectronic materials, this compound’s unique electronic properties are being evaluated for use in light-emitting diodes (LEDs) or photovoltaic devices. Such interdisciplinary applications demonstrate its broad utility beyond traditional pharmaceutical research.

In summary, CAS No. 119756-20-6 represents a compelling case study in the intersection of synthetic chemistry, drug discovery, and materials science. Its pyrrolopyrazine core continues to inspire innovation across multiple scientific domains, making it a compound worth monitoring in future research trends. Whether you’re a medicinal chemist, a materials scientist, or a supplier sourcing high-purity intermediates, understanding the properties and applications of this molecule is essential for staying ahead in a competitive landscape.